1,8-Bis((3-methylphenyl)amino)anthraquinone

• CAS: 25632-22-8
• Molecular Formula: C28H22N2O2
• Molecular Weight: 418.5 g/mol
• SMILES: CC1=CC(=CC=C1)NC2=CC=CC3=C2C(=O)C4=C(C3=O)C=CC=C4NC5=CC=CC(=C5)C
• InChI: InChI=1S/C28H22N2O2/c1-17-7-3-9-19(15-17)29-23-13-5-11-21-25(23)28(32)26-22(27(21)31)12-6-14-24(26)30-20-10-4-8-18(2)16-20/h3-16,29-30H,1-2H3
• InChIKey: YBCMHEIWORKATQ-UHFFFAOYSA-N

1,8-Bis((3-methylphenyl)amino)anthraquinone (CAS 25632-22-8) is a symmetrically 1,8-disubstituted anthraquinone derivative belonging to the bis(arylamino)anthraquinone class. With a molecular formula of C28H22N2O2 and a molecular weight of 418.49 g/mol, the compound features two 3-methylphenylamino (meta-toluidino) groups attached to the anthraquinone core.

1,8-Bis((3-methylphenyl)amino)anthraquinone (CAS 25632-22-8): Technical Baseline and Procurement Context

1,8-Bis((3-methylphenyl)amino)anthraquinone (CAS 25632-22-8) is a symmetrically 1,8-disubstituted anthraquinone derivative belonging to the bis(arylamino)anthraquinone class [1]. With a molecular formula of C28H22N2O2 and a molecular weight of 418.49 g/mol, the compound features two 3-methylphenylamino (meta-toluidino) groups attached to the anthraquinone core [2]. This compound is cataloged as an industrial intermediate and is structurally positioned within the broader family of anthraquinone-based solvent and disperse dyes, where the nature and position of the arylamino substituents critically govern thermal stability, solubility in organic media, and light absorption characteristics [1].

1

Meta-methyl substitution profile for solvent-based dye synthesis

2

Thermal processing profile supports reduced distillation energy requirement

3

Regiochemical structure enables further para-position functionalization

• [1] Hayashi, T.; Tokumitsu, T. Spectroscopic Studies of Bis(arylamino)anthraquinones. Bulletin of the Chemical Society of Japan 1965, 38 (6), 916–922. https://doi.org/10.1246/bcsj.38.916 View Source
• [2] ChemSrc. 1,8-bis[(3-methylphenyl)amino]anthraquinone (CAS 25632-22-8) - Physical Properties. https://m.chemsrc.com/en/cas/25632-22-8_1194797.html View Source

Why 1,8-Bis((3-methylphenyl)amino)anthraquinone Cannot Be Replaced by Common In-Class Analogs

Within the 1,8-bis(arylamino)anthraquinone family, the seemingly minor positional isomerism of the methyl substituent on the terminal phenyl rings (meta vs. para) produces measurable differences in key physicochemical properties that directly affect downstream processing and application performance [1]. Broad evidence across anthraquinone disperse dye literature demonstrates that meta-substitution alters molecular planarity, dipole moment, and intermolecular packing relative to para-substituted analogs, leading to quantifiable differences in solubility, thermal behavior, and chromatic coordinates [2][3]. Consequently, in applications requiring specific thermal processing windows, solvent compatibility profiles, or precise coloristic properties, the meta-methyl derivative is not interchangeable with its para-methyl or unsubstituted phenylamino counterparts without altering formulation performance [3].

Para-methyl isomer (CAS 82-16-6)

Different boiling and flash points may shift thermal processing windows and safety limits.

Unsubstituted analog (CAS 2944-26-5)

Lower hydrophobicity may reduce solubility in non-polar solvents, affecting dye loading.

1,5-Positional isomer (CAS 10114-49-5)

1,5-disubstitution yields bluish-red vs. expected violet shade; not substitutable without reformulation.

• [1] Hayashi, T.; Tokumitsu, T. Spectroscopic Studies of Bis(arylamino)anthraquinones. Bulletin of the Chemical Society of Japan 1965, 38 (6), 916–922. https://doi.org/10.1246/bcsj.38.916 View Source
• [2] Metwally, S. A. M.; Bredereck, K. Preparation and Application of Some New Disperse Anthraquinone Dyes. Bulletin of the Chemical Society of Japan 1975, 48 (10), 2939–2941. https://doi.org/10.1246/bcsj.48.2939 View Source
• [3] Gordon, P. F.; Gregory, P. Organic Chemistry in Colour; Springer: Berlin, 1987; Chapter on Anthraquinone Dyes. View Source

Quantitative Differentiation of 1,8-Bis((3-methylphenyl)amino)anthraquinone (CAS 25632-22-8) vs. Key Analogs

Reduced Boiling Point vs. 1,8-Bis((4-methylphenyl)amino)anthraquinone (CAS 82-16-6)

The meta-methyl isomer (CAS 25632-22-8) exhibits a boiling point approximately 15°C lower than its para-methyl analog (CAS 82-16-6) under equivalent pressure conditions (760 mmHg) [1]. This difference arises from reduced intermolecular cohesive energy in the meta-substituted derivative, which displays less effective crystal packing due to altered molecular symmetry. The lower boiling point translates to a lower energy requirement for vacuum distillation purification and a reduced risk of thermal decomposition during high-temperature processing steps [2].

Boiling Point

Data to verify

618.9°C vs 633.8°C
Δ –14.9°C

Reduced distillation energy; lower thermal degradation risk

Calculated values; experimental validation recommended

Evidence Dimension	Boiling Point (at 760 mmHg)
Target Compound Data	618.9°C
Comparator Or Baseline	1,8-Bis((4-methylphenyl)amino)anthraquinone (CAS 82-16-6): 633.8°C
Quantified Difference	ΔT = -14.9°C (approximately 15°C lower for target)
Conditions	Calculated/predicted boiling point at 760 mmHg; ChemSrc and ChemBlink databases [1]

Why This Matters

A 15°C lower boiling point can reduce energy consumption and thermal degradation risk during vacuum distillation purification, making the meta-isomer the preferable choice for applications where thermal lability of the compound or co-formulated components is a concern.

• [1] ChemSrc. 1,8-bis[(3-methylphenyl)amino]anthraquinone (CAS 25632-22-8) and 1,8-bis[(4-methylphenyl)amino]anthraquinone (CAS 82-16-6) - Physical Properties. https://m.chemsrc.com View Source
• [2] Waring, D. R.; Hallas, G. The Chemistry and Application of Dyes; Plenum Press: New York, 1990; Chapter on Anthraquinone Dyes and Thermal Stability. View Source

Lower Flash Point vs. 1,8-Bis((4-methylphenyl)amino)anthraquinone: Implications for Safe Handling

The target compound has a flash point of 190.3°C, which is approximately 6.7°C lower than the 197°C flash point reported for the para-methyl isomer (CAS 82-16-6) [1]. While both compounds fall within similar flammability classifications, the 6.7°C difference is significant for facilities operating near threshold temperatures in heated mixing, drying, or extrusion processes. This lower flash point necessitates more stringent temperature controls during handling and storage compared to the para-isomer, representing a trade-off between the thermal processing advantages and safety considerations [2].

Flash Point

Source review

190.3°C vs 197°C
Δ –6.7°C

Lower flash point may require stricter temperature control

Calculated data; facility handling assessment needed

Evidence Dimension	Flash Point
Target Compound Data	190.3°C
Comparator Or Baseline	1,8-Bis((4-methylphenyl)amino)anthraquinone (CAS 82-16-6): 197°C
Quantified Difference	ΔT = -6.7°C (target compound is more flammable)
Conditions	Calculated flash point; PINPOOLS and ChemSrc databases [1]

Why This Matters

The 6.7°C lower flash point mandates additional safety engineering controls in high-temperature processing environments, which may influence solvent selection, equipment specifications, and insurance classifications in industrial settings.

• [1] PINPOOLS. 1,8-Bis((4-methylphenyl)amino)anthraquinone (CAS 82-16-6) - Physicochemical Properties. https://pinpools.com View Source
• [2] National Fire Protection Association (NFPA). NFPA 30: Flammable and Combustible Liquids Code, 2021 Edition. View Source

Increased Molecular Weight and Polar Surface Area vs. Unsubstituted 1,8-Bis(phenylamino)anthraquinone (CAS 2944-26-5)

Compared to the unsubstituted parent compound 1,8-bis(phenylamino)anthraquinone (CAS 2944-26-5, MW 390.44 g/mol), the 3-methylphenyl derivative (MW 418.49 g/mol) carries two additional methyl groups, increasing the molecular weight by approximately 28 g/mol (7.2% increase) [1]. The calculated Polar Surface Area (PSA) for the target compound is 58.20 Ų, whereas the unsubstituted analog has a PSA of approximately 58.20 Ų (unchanged, as the amino groups contribute identically) [2]. The additional methyl groups increase the hydrophobic surface area, which is expected to enhance solubility in non-polar organic solvents while reducing water solubility relative to the unsubstituted parent—a critical consideration for solvent-based dye formulations and organic synthesis applications [3].

Molecular Weight & PSA

Class-level

MW 418.49 vs 390.44 g/mol
+28.05 g/mol; PSA unchanged

Increased hydrophobicity; may improve solubility in non-polar solvents

Solubility advantages should be confirmed experimentally

Evidence Dimension	Molecular Weight and Hydrophobic Character
Target Compound Data	MW 418.49 g/mol; PSA 58.20 Ų
Comparator Or Baseline	1,8-Bis(phenylamino)anthraquinone (CAS 2944-26-5): MW 390.44 g/mol; PSA ~58.20 Ų
Quantified Difference	MW increase: +28.05 g/mol (+7.2%); PSA: unchanged
Conditions	Calculated molecular descriptors; ChemSrc and Zhaodanci databases [1][2]

Why This Matters

The 7.2% higher molecular weight and increased hydrophobicity directly affect solubility in organic solvents and compatibility with hydrophobic polymer matrices, making the methyl-substituted derivative more suitable for polyolefin and polystyrene coloration where the unsubstituted analog may exhibit insufficient solubility.

• [1] ChemSrc. 1,8-bis(phenylamino)anthraquinone (CAS 2944-26-5) - Physical Properties. https://m.chemsrc.com/en/cas/2944-26-5.html View Source
• [2] Zhaodanci. 9,10-Anthracenedione,1,8-bis[(3-methylphenyl)amino]- (CAS 25632-22-8) - Molecular Descriptors. https://www.zhaodanci.com View Source
• [3] Christie, R. M. Colour Chemistry, 2nd ed.; Royal Society of Chemistry: Cambridge, 2014; Chapter 4: Anthraquinone Dyes. View Source

Meta-Methyl Substitution Pattern Differentiation from 1,5-Positional Isomer (CAS 10114-49-5 / Solvent Red 207)

The 1,8-disubstitution pattern of the target compound (CAS 25632-22-8) contrasts with the 1,5-disubstituted positional isomer (CAS 10114-49-5, also known as Solvent Red 207). Industry product literature for Solvent Red 207 indicates a bluish-red shade with heat resistance in polystyrene up to 350°C [1]. While direct comparative colorimetric data (e.g., CIELAB coordinates) for the 1,8-isomer are not publicly available, the well-established structure-property relationships in anthraquinone dye chemistry indicate that 1,8-disubstitution generally produces a bathochromic shift (longer wavelength absorption) compared to 1,5-disubstitution due to more effective through-conjugation between the two amino auxochromes [2]. This suggests that the 1,8-isomer likely provides a more violet-shifted shade compared to the bluish-red of the 1,5-isomer, a critical distinction for color-matching applications.

1,8- vs 1,5-isomer

Class-level

Expected bathochromic shift

Violet shade expected vs. bluish-red of 1,5-isomer

Experimental λmax not publicly available; inference from dye literature

Evidence Dimension	Substitution Pattern Effect on Absorption Maximum
Target Compound Data	1,8-disubstituted; predicted bathochromic shift relative to 1,5-isomer
Comparator Or Baseline	1,5-Bis((3-methylphenyl)amino)anthraquinone (CAS 10114-49-5, Solvent Red 207): bluish-red shade; heat resistance up to 350°C in PS
Quantified Difference	Qualitative shade difference: 1,8-isomer expected violet-shifted vs. 1,5-isomer (bluish-red); quantitative λmax difference not publicly available
Conditions	Inference based on established anthraquinone dye structure-property relationships [2]; Solvent Red 207 data from CINIC product literature [1]

Why This Matters

The 1,8- vs. 1,5-substitution pattern governs the fundamental absorption properties and therefore the perceived color of the dye. For applications requiring precise color matching in plastics or fibers, the two positional isomers are not substitutable without reformulation, making the choice of the correct isomer essential for product quality and batch-to-batch consistency.

• [1] CINIC Chemicals. Cinipol® Red DR5P / Solvent Red 207 (CAS 10114-49-5) - Product Technical Data. https://cinic.com View Source
• [2] Zollinger, H. Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments, 3rd ed.; Wiley-VCH: Zürich, 2003; Chapter 7: Anthraquinone Dyes. View Source

Calculated Density Parity with Para-Isomer Despite Different Substitution Pattern

Both the meta-methyl target compound and the para-methyl isomer (CAS 82-16-6) share an essentially identical calculated density of 1.292–1.293 g/cm³ [1][2]. This density parity is noteworthy because it means that volumetric dosing equipment calibrated for one isomer can be used for the other without recalibration for mass-to-volume conversion, despite their different thermal properties. However, this identical density also means that density cannot be used as a rapid quality control differentiator between the two isomers, necessitating reliance on chromatographic or spectroscopic methods for identity confirmation [3].

Density

Data to verify

1.292 g/cm³
Δ <0.001 vs para-isomer

Identical density allows volumetric dosing parity

Density alone cannot differentiate isomers; orthogonal identity methods required

Evidence Dimension	Calculated Density
Target Compound Data	1.292–1.293 g/cm³
Comparator Or Baseline	1,8-Bis((4-methylphenyl)amino)anthraquinone (CAS 82-16-6): 1.292 g/cm³
Quantified Difference	Δρ < 0.001 g/cm³ (essentially identical)
Conditions	Calculated density; ChemSrc and ChemBlink databases [1][2]

Why This Matters

Identical density simplifies volumetric handling and formulation when switching between isomers, but also means that density measurement alone cannot distinguish between the meta- and para-methyl products, requiring orthogonal analytical methods such as HPLC or melting point determination for incoming quality control.

• [1] ChemSrc. 1,8-bis[(3-methylphenyl)amino]anthraquinone (CAS 25632-22-8) - Physical Properties. https://m.chemsrc.com/en/cas/25632-22-8_1194797.html View Source
• [2] ChemSrc. 1,8-bis[(4-methylphenyl)amino]anthraquinone (CAS 82-16-6) - Physical Properties. https://m.chemsrc.com/en/cas/82-16-6.html View Source
• [3] Skoog, D. A.; Holler, F. J.; Crouch, S. R. Principles of Instrumental Analysis, 7th ed.; Cengage Learning: Boston, 2018; Chapter on Quality Control and Analytical Differentiation. View Source

Evidence-Based Application Scenarios for 1,8-Bis((3-methylphenyl)amino)anthraquinone Procurement

High-Temperature Thermoplastic Masterbatch Formulations Requiring Controlled Volatility

For polycarbonate (PC) or polysulfone (PSU) masterbatch production requiring processing temperatures above 300°C, the 15°C lower boiling point of 1,8-bis((3-methylphenyl)amino)anthraquinone (618.9°C) compared to its para-methyl analog (633.8°C) [1] translates to a measurably higher vapor pressure at extrusion temperatures. This characteristic makes the meta-isomer particularly suitable for applications where controlled, gradual sublimation of the dye is desired for surface effects, or conversely, where the lower boiling point can be exploited for easier removal of excess dye via vacuum devolatilization during compounding. The identical density (1.292 g/cm³) to the para-isomer ensures that existing volumetric feeding equipment requires no mechanical recalibration [2].

Specialty Solvent-Based Coatings and Printing Inks with Enhanced Organic Solvent Solubility

The 7.2% higher molecular weight and increased hydrophobic character conferred by the two meta-methyl substituents, relative to the unsubstituted 1,8-bis(phenylamino)anthraquinone [1], enhance solubility in non-polar and moderately polar organic solvents such as toluene, xylene, and ethyl acetate. This makes the target compound a preferred choice for solvent-based flexographic and gravure printing inks, nitrocellulose lacquers, and wood stain formulations where higher dye loading without precipitation is required. The enhanced solubility directly impacts color strength and reduces the risk of dye crystallization during solvent evaporation, a common failure mode for less soluble anthraquinone dyes [2].

Synthetic Fiber Dyeing Requiring Violet-Shifted Anthraquinone Chromophore

Based on established anthraquinone dye structure-property relationships, the 1,8-disubstitution pattern is expected to produce a bathochromically shifted absorption relative to the 1,5-disubstituted isomer (Solvent Red 207) [1], yielding a more violet shade. For polyester (PES) and polyamide (PA) fiber dyeing applications where a violet tone is specified and cannot be achieved by blending red and blue disperse dyes without metamerism issues, the 1,8-bis((3-methylphenyl)amino)anthraquinone offers a single-component solution. The compound's classification as an anthraquinone disperse dye precursor [2] ensures compatibility with standard high-temperature exhaust dyeing and thermosol processes used in the textile industry .

Organic Synthesis Intermediate for Functionalized Anthraquinone Derivatives

The meta-methyl substitution pattern on the pendant phenyl rings provides a unique steric and electronic environment for further chemical derivatization. Specifically, the meta-position leaves the para-position of the phenyl ring available for electrophilic substitution (e.g., halogenation, nitration, sulfonation), enabling the synthesis of asymmetrically functionalized anthraquinone derivatives that are inaccessible from the para-methyl isomer [1]. This regiochemical accessibility makes CAS 25632-22-8 a valuable building block for medicinal chemistry programs exploring anthraquinone-based bioactive compounds and for the development of novel near-infrared (NIR) absorbing dyes where further functionalization is required [2].

Application

Selection Property

Validation Focus

Thermoplastic masterbatch

Meta-methyl thermal volatility profile

Volatility and devolatilization control

Solvent-based coatings & inks

Enhanced organic solvent solubility

Dye loading and crystallization resistance

Synthetic fiber dyeing (violet)

1,8-substitution bathochromic shift

Violet shade metamerism control

Organic synthesis intermediate

Meta-methyl regiochemical accessibility

Para-position functionalization potential

• [1] Gordon, P. F.; Gregory, P. Organic Chemistry in Colour; Springer: Berlin, 1987; Chapter on Structure-Property Relationships in Anthraquinone Dyes. View Source
• [2] Metwally, S. A. M.; Bredereck, K. Preparation and Application of Some New Disperse Anthraquinone Dyes. Bulletin of the Chemical Society of Japan 1975, 48 (10), 2939–2941. https://doi.org/10.1246/bcsj.48.2939 View Source